3-Methyl-2-butanethiol
3-Methyl-2-butanethiol
3-Methyl-2-butanethiol, also known as fema 3304, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 3-Methyl-2-butanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-methyl-2-butanethiol is primarily located in the membrane (predicted from logP). 3-Methyl-2-butanethiol has a beefy, meaty, and repulsive taste.
Brand Name:
Vulcanchem
CAS No.:
2084-18-6
VCID:
VC0150942
InChI:
InChI=1S/C5H12S/c1-4(2)5(3)6/h4-6H,1-3H3
SMILES:
CC(C)C(C)S
Molecular Formula:
C5H12S
Molecular Weight:
104.22 g/mol
3-Methyl-2-butanethiol
CAS No.: 2084-18-6
Reference Standards
VCID: VC0150942
Molecular Formula: C5H12S
Molecular Weight: 104.22 g/mol
CAS No. | 2084-18-6 |
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Product Name | 3-Methyl-2-butanethiol |
Molecular Formula | C5H12S |
Molecular Weight | 104.22 g/mol |
IUPAC Name | 3-methylbutane-2-thiol |
Standard InChI | InChI=1S/C5H12S/c1-4(2)5(3)6/h4-6H,1-3H3 |
Standard InChIKey | BFLXFRNPNMTTAA-UHFFFAOYSA-N |
SMILES | CC(C)C(C)S |
Canonical SMILES | CC(C)C(C)S |
Density | d204 0.84 0.835-0.841 |
Physical Description | colourless liquid with repulsive, mercaptan-like odou |
Description | 3-Methyl-2-butanethiol, also known as fema 3304, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 3-Methyl-2-butanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-methyl-2-butanethiol is primarily located in the membrane (predicted from logP). 3-Methyl-2-butanethiol has a beefy, meaty, and repulsive taste. |
Solubility | insoluble in water, miscible with alcohol and ethe |
Synonyms | 3-Methylbutane-2-thiol |
PubChem Compound | 519823 |
Last Modified | Nov 11 2021 |
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